5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline

• IUPAC Name: (2-methoxyphenyl)-[4-[4-nitro-3-(2-phenylethylamino)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C26H28N4O4/c1-34-25-10-6-5-9-22(25)26(31)29-17-15-28(16-18-29)21-11-12-24(30(32)33)23(19-21)27-14-13-20-7-3-2-4-8-20/h2-12,19,27H,13-18H2,1H3
• InChI Key: JKABAIVGPYFWQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=C(C=C3)[N+](=O)[O-])NCCC4=CC=CC=C4
• Molecular Formula: C26H28N4O4
• Molecular Weight: 460.5 g/mol

Description

5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline is a chemical compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline involves the inhibition of certain enzymes and receptors in the human body. This compound has been found to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and division. It has also been found to inhibit the activity of certain receptors in the brain, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent biochemical and physiological effects. This compound has been found to inhibit the growth and division of cancer cells in vitro. It has also been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline in lab experiments include its potent inhibitory activity against certain enzymes and receptors, its ability to inhibit the growth and division of cancer cells, and its potential use in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline. These include further studies to determine its safety and efficacy in animal models and human clinical trials, the development of new synthetic methods for the preparation of this compound, and the exploration of its potential use in the treatment of other diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its potential targets in the human body.

Scientific Research Applications

5-[4-(2-methoxybenzoyl)-1-piperazinyl]-2-nitro-N-(2-phenylethyl)aniline has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit potent inhibitory activity against certain enzymes and receptors in the human body. It has been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.